N-(2,6-difluorobenzyl)-N',N'-diethyl-N-methyl-1,2-ethanediamine
Overview
Description
N-(2,6-difluorobenzyl)-N',N'-diethyl-N-methyl-1,2-ethanediamine is a useful research compound. Its molecular formula is C14H22F2N2 and its molecular weight is 256.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 256.17510503 g/mol and the complexity rating of the compound is 212. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- N-(2,6-difluorobenzyl)-N',N'-diethyl-N-methyl-1,2-ethanediamine derivatives show potential in antimicrobial activity. For instance, certain derivatives have demonstrated effective in vitro antimicrobial properties against various bacteria such as Staphylococcus aureus, Pseudomonas aeruginosa, and Salmonella enterica (Musa, Khan, Aspedon, & Cooperwood, 2010).
Molecular Orbital Confinement
- Research has explored the molecular orbital confinement of Schiff base molecules, including derivatives of this compound, in nanoporous channels. This confinement leads to significant shifts in transitions, suggesting potential applications in materials science (Zhang, Xiong, Cheng, Tang, & Liao, 2002).
Selective Mono-Acylation
- The compound has been used in the selective mono-acylation of diols. This reaction occurs under mild conditions and can be applied to various diols, showing its versatility in organic synthesis (Wakita & Hara, 2010).
Magnetic Resonance Imaging (MRI) Contrast Agents
- Derivatives of this compound have been studied for their potential use as MRI contrast agents. Research indicates that complexes formed with this compound can serve as sensors for oxidative stress, a key factor in various pathological conditions (Yu, Beyers, Gorden, Cross, & Goldsmith, 2012).
Herbicidal Activity
- Certain isoxazoline derivatives of this compound have shown promising herbicidal activity, especially in controlling annual weeds in rice cultivation. This suggests its potential application in agricultural settings (Hwang, Kim, Jeon, Hong, Song, & Cho, 2005).
Properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-N',N'-diethyl-N-methylethane-1,2-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22F2N2/c1-4-18(5-2)10-9-17(3)11-12-13(15)7-6-8-14(12)16/h6-8H,4-5,9-11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJXFZWBRLGWPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C)CC1=C(C=CC=C1F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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